Cas no 892878-71-6 (Methyl 4-(butane-1-sulfonamido)benzoate)

• Product Name: Methyl 4-(butane-1-sulfonamido)benzoate
• CAS No: 892878-71-6
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 3047648
• PubChem ID: 6468992
• Update Time: 2025-10-28

Methyl 4-(butane-1-sulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(butylsulfonylamino)-benzoic acid methyl ester
• METHYL 4-(BUTANE-1-SULFONAMIDO)BENZOATE
• CS-0212862
• SCHEMBL6090805
• STK475044
• 892878-71-6
• BS-33036
• SB81486
• methyl 4-(butylsulfonylamino)benzoate
• METHYL4-(BUTANE-1-SULFONAMIDO)BENZOATE
• methyl 4-[(butylsulfonyl)amino]benzoate
• AKOS003315793
• Methyl 4-(butane-1-sulfonamido)benzoate

• Inchi： 1S/C12H17NO4S/c1-3-4-9-18(15,16)13-11-7-5-10(6-8-11)12(14)17-2/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： JPOBDMZEQJKVKA-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1C=CC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 271.08800
• Monoisotopic Mass: 271.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.85000
• LogP: 3.16880

Additional information on Methyl 4-(butane-1-sulfonamido)benzoate

Methyl 4-(butane-1-sulfonamido)benzoate (CAS No. 892878-71-6): A Comprehensive Overview in Modern Chemical Research

Methyl 4-(butane-1-sulfonamido)benzoate, identified by its unique Chemical Abstracts Service (CAS) number 892878-71-6, represents a compound of significant interest in the realm of chemical biology and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug design and therapeutic development. The combination of a benzoate moiety with a butane-1-sulfonamido group introduces unique chemical properties that make it a valuable candidate for further exploration.

The structural composition of Methyl 4-(butane-1-sulfonamido)benzoate is pivotal in understanding its behavior and utility. The benzoate group, a well-known aromatic ring system, contributes to the molecule's solubility and stability, while the butane-1-sulfonamido moiety introduces a polar, nitrogen-rich region that can interact with biological targets. This dual functionality makes the compound a promising scaffold for developing novel bioactive molecules.

In recent years, the field of medicinal chemistry has seen a surge in the development of sulfonamide-based compounds due to their diverse biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them integral to numerous therapeutic strategies. The presence of the butane-1-sulfonamido group in Methyl 4-(butane-1-sulfonamido)benzoate positions it as a potential candidate for these applications.

One of the most compelling aspects of Methyl 4-(butane-1-sulfonamido)benzoate is its versatility in drug design. The compound's ability to modulate biological pathways is attributed to its unique structural features. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. The benzoate group serves as a stable platform for further functionalization, allowing chemists to tailor the compound's characteristics to specific therapeutic needs.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing emerging health challenges. For instance, research has demonstrated that sulfonamides can inhibit enzymes involved in cancer cell proliferation and inflammation. Methyl 4-(butane-1-sulfonamido)benzoate, with its sulfonamido moiety, aligns well with these findings and offers a promising avenue for developing next-generation therapeutics. Its potential to interact with biological targets has been further investigated through computational modeling and experimental validation.

The synthesis of Methyl 4-(butane-1-sulfonamido)benzoate involves meticulous chemical processes that ensure high purity and yield. Advanced synthetic techniques have been employed to optimize the production of this compound, making it accessible for further research and development. The synthesis pathway typically involves the reaction of 4-aminobenzoic acid with butanesulfonyl chloride, followed by methylation to introduce the methyl ester group. This process highlights the compound's synthetic feasibility and underscores its importance in industrial-scale production.

In conclusion, Methyl 4-(butane-1-sulfonamido)benzoate (CAS No. 892878-71-6) is a compound with immense potential in modern chemical research. Its unique structural features and biological activities make it a valuable asset in pharmaceutical development. As research continues to uncover new applications for sulfonamide derivatives, Methyl 4-(butane-1-sulfonamido)benzoate is poised to play a significant role in shaping the future of drug discovery and therapeutic innovation.